Cas no 64823-21-8 (Benzene, 1-iodo-3,4-dimethyl-2-nitro-)

• Product Name: Benzene, 1-iodo-3,4-dimethyl-2-nitro-
• CAS No: 64823-21-8
• MF: C₈H₈INO₂
• MW: 277.059094429016
• CID: 4102374
• Update Time: 2025-04-24

Benzene, 1-iodo-3,4-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-iodo-3,4-dimethyl-2-nitro-

• Inchi： 1S/C8H8INO2/c1-5-3-4-7(9)8(6(5)2)10(11)12/h3-4H,1-2H3
• InChI Key： VLBVBGVMJPDIJQ-UHFFFAOYSA-N
• SMILES： C1(I)=CC=C(C)C(C)=C1[N+]([O-])=O

Additional information on Benzene, 1-iodo-3,4-dimethyl-2-nitro-

Benzene, 1-Iodo-3,4-Dimethyl-2-Nitro (CAS No. 64823-21-8)

Benzene, 1-Iodo-3,4-Dimethyl-2-Nitro is a highly specialized aromatic compound with the CAS registry number 64823-21-8. This compound is characterized by its unique substitution pattern on the benzene ring, featuring an iodo group at position 1, methyl groups at positions 3 and 4, and a nitro group at position 2. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in various research and industrial applications.

The synthesis of Benzene, 1-Iodo-3,4-Dimethyl-2-Nitro typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound. For instance, researchers have explored the use of directed metallation techniques to install the iodo group at position 1 with high regioselectivity. Additionally, the nitration step has been optimized using novel catalysts that minimize side reactions and improve yield. These developments underscore the ongoing efforts to refine synthetic methodologies for complex aromatic compounds.

One of the most notable applications of Benzene, 1-Iodo-3,4-Dimethyl-2-Nitro is in the field of medicinal chemistry. The compound serves as a key intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. Recent research has focused on modifying the substituents on the benzene ring to enhance bioavailability and pharmacokinetic profiles.

In materials science, Benzene, 1-Iodo-3,4-Dimethyl-2-Nitro has been utilized as a precursor for advanced materials such as conductive polymers and nanomaterials. The nitro group at position 2 plays a critical role in modulating the electronic properties of these materials. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve their electrical conductivity and mechanical stability.

From an environmental perspective, understanding the fate and transport of Benzene, 1-Iodo-3,4-Dimethyl-2-Nitro in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation pathways under various environmental conditions. Results indicate that microbial communities can metabolize this compound under anaerobic conditions, though further research is needed to fully understand its environmental behavior.

In conclusion, Benzene, 1-Iodo-3,4-Dimethyl-2-Nitro (CAS No. 64823-21-8) is a versatile compound with significant potential in multiple fields. Its unique substitution pattern offers opportunities for tailored chemical modifications to suit specific applications. As research continues to uncover new insights into its properties and uses, this compound will likely play an increasingly important role in both academic and industrial settings.